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Compound of Interest

Compound Name: GR 64349

Cat. No.: B15617033 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for the handling of GR
64349 in aqueous solutions. Below you will find frequently asked questions (FAQs) and

troubleshooting guides to ensure the successful preparation and storage of this potent and

selective tachykinin NK2 receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving GR 64349?

A1: The recommended solvent for GR 64349 is sterile, distilled water.[1][2] For in vivo

experiments, GR 64349 has also been successfully dissolved in 0.9% saline.[3]

Q2: What is the solubility of GR 64349 in water?

A2: The reported solubility of GR 64349 in water varies, with sources indicating solubility up to

1 mg/mL[4] and another suggesting it is soluble to at least 50 mg/mL, although the saturation

point was not determined.[1]

Q3: How should I store the lyophilized powder of GR 64349?

A3: The lyophilized powder should be stored in a tightly sealed container, away from moisture,

at -20°C for up to three years or at -80°C for longer-term storage of up to two years.[1][4]

Q4: How should I store aqueous stock solutions of GR 64349?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15617033?utm_src=pdf-interest
https://www.benchchem.com/product/b15617033?utm_src=pdf-body
https://www.benchchem.com/product/b15617033?utm_src=pdf-body
https://www.benchchem.com/product/b15617033?utm_src=pdf-body
https://www.benchchem.com/product/b15617033?utm_src=pdf-body
https://www.medchemexpress.com/gr-64349.html
https://www.benchchem.com/pdf/Troubleshooting_PLP_178_191_Peptide_Solubility_A_Technical_Support_Guide.pdf
https://www.benchchem.com/product/b15617033?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5766413/
https://www.benchchem.com/product/b15617033?utm_src=pdf-body
https://www.benchchem.com/product/b15617033?utm_src=pdf-body
https://www.targetmol.com/compound/gr%2064349
https://www.medchemexpress.com/gr-64349.html
https://www.benchchem.com/product/b15617033?utm_src=pdf-body
https://www.medchemexpress.com/gr-64349.html
https://www.targetmol.com/compound/gr%2064349
https://www.benchchem.com/product/b15617033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A4: Aqueous stock solutions of GR 64349 should be aliquoted to avoid repeated freeze-thaw

cycles and stored in sealed vials.[1] For short-term storage, -20°C for up to one month is

recommended. For longer-term storage, -80°C for up to six months is advisable.[1]

Troubleshooting Guides
Issue: Difficulty Dissolving GR 64349
If you are experiencing issues with dissolving GR 64349, please follow the steps outlined in the

workflow below.
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Preparation

Dissolution

Check Solubility

Troubleshooting

Start with Lyophilized GR 64349

Equilibrate vial to room temperature
before opening.

Add a small amount of
sterile water.

Gently vortex the solution.

Briefly sonicate the vial
in a water bath.

if needed

Visually inspect for
undissolved particles.

Solution is clear.
Ready for use or storage.

[Clear Solution]

Particles remain.

[Particulates Present]

Add more solvent incrementally.Consider adjusting pH slightly
(use appropriate buffer).

Click to download full resolution via product page

Dissolution Workflow for GR 64349.
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Detailed Steps & Considerations:

Initial Preparation: Before opening the vial, allow the lyophilized powder to equilibrate to

room temperature to prevent condensation, which can affect stability.

Solvent Addition: Start by adding a small amount of sterile water to the vial.

Mechanical Agitation: Gently vortex the vial. If particles remain, sonication in a water bath for

short intervals is recommended to aid dissolution.[4]

Observation: Visually inspect the solution against a light source to ensure all particles have

dissolved.

Troubleshooting: If the peptide does not fully dissolve, you can try adding more solvent

incrementally. For particularly stubborn peptides, the pH of the solution can be a critical

factor in solubility.

Issue: Ensuring Stability of Aqueous Solutions
While specific degradation kinetics for GR 64349 in aqueous solution are not readily available,

general principles for peptide stability should be followed to minimize degradation.

Factors Affecting Stability

Mitigation Strategies

pH

Use sterile buffers (pH 5-6)
Avoid pH > 8

Temperature

Store at -20°C (short-term)
or -80°C (long-term)

Freeze-Thaw Cycles

Aliquot into single-use volumes

Microbial Contamination

Use sterile water and handling techniques.
Consider 0.22 µm filtration.

Maximized Shelf-life and
Reproducibility
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Key Factors and Mitigation for Solution Stability.

Best Practices for Maintaining Stability:

pH: Peptides are often most stable at a slightly acidic pH. For long-term storage of solutions,

using a sterile buffer with a pH between 5 and 6 is a good practice.[5] Avoid alkaline

conditions (pH > 8) as this can accelerate the degradation of certain amino acids.[6]

Temperature: Store aqueous solutions at or below -20°C. Avoid using frost-free freezers due

to their temperature fluctuations during defrost cycles.[5]

Freeze-Thaw Cycles: Repeatedly freezing and thawing a peptide solution can lead to

degradation. It is highly recommended to aliquot the stock solution into single-use volumes.

[1]

Sterility: To prevent microbial growth, which can degrade the peptide, use sterile water and

sterile filtration (0.22 µm filter) for your solutions, especially if they will be stored for an

extended period.[1]

Data at a Glance
Solubility of GR 64349

Solvent Reported Solubility Notes

Water 1 mg/mL
Sonication is recommended to

aid dissolution.[4]

Water ≥ 50 mg/mL
Saturation point not

determined.[1]

0.9% Saline - Used for in vivo studies.[3]

Storage Recommendations for GR 64349
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C Up to 3 years
Keep away from

moisture.[4]

Lyophilized Powder -80°C Up to 2 years Long-term storage.[1]

Aqueous Stock

Solution
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.[1]

Aqueous Stock

Solution
-80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.[1]

Experimental Protocols
Protocol for Preparation of a 1 mg/mL GR 64349 Stock
Solution in Water

Equilibration: Allow the vial of lyophilized GR 64349 to warm to room temperature before

opening.

Solvent Addition: Using a calibrated pipette, add the required volume of sterile, distilled water

to the vial to achieve a final concentration of 1 mg/mL.

Dissolution: Gently vortex the vial. If complete dissolution is not immediate, place the vial in a

sonicating water bath for 5-10 minute intervals until the solution is clear.

Sterilization (Optional but Recommended): If the solution is intended for cell culture or long-

term storage, filter it through a 0.22 µm sterile filter into a sterile container.[1]

Aliquoting and Storage: Dispense the stock solution into single-use, sterile microcentrifuge

tubes. Store the aliquots at -20°C for short-term or -80°C for long-term storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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